Cas no 2466-67-3 (1-Butanol, 3-methyl-,1-(dihydrogen phosphate))

• Product name: 1-Butanol, 3-methyl-,1-(dihydrogen phosphate)
• CAS No: 2466-67-3
• MF: C₅H₁₃O₄P
• MW: 168.128082990646
• CID: 273325
• PubChem ID: 75573

1-Butanol, 3-methyl-,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-methyl-,1-(dihydrogen phosphate)
• 3-Methylbutyl dihydrogen phosphate
• 1-Butanol, 3-methyl-, dihydrogen phosphate
• AC1L2P21
• AC1Q6S8J
• CTK4F4144
• EINECS 219-575-6
• Isoamyl acid phosphate
• Isoamylphosphorsaeure
• Isopentyl dihydrogen phosphate
• Isopentyl-dihydrogenphosphat
• Monoisoamyl acid phosphate
• Monoisoamylphosphat
• Monoisopentylphosphat
• phosphoric acid mono-(3-methyl-butyl) ester
• phosphoric acid monoisopentyl ester
• Phosphorsaeure-monoisopentylester
• 3-methyl-1-butano dihydrogen phosphate
• 1-Butanol, 3-methyl-, 1-(dihydrogen phosphate)
• 2466-67-3
• monoisoamyl-phosphoric acid
• DTXSID9062439
• SCHEMBL1270333
• NS00019657

• Inchi： InChI=1S/C5H13O4P/c1-5(2)3-4-9-10(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： WCWLEIAMBPYRFJ-UHFFFAOYSA-N
• SMILES： CC(CCOP(=O)(O)O)C

Computed Properties

• Exact Mass: 168.05519
• Monoisotopic Mass: 168.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.227
• Boiling Point: 277.3°Cat760mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.45
• PSA: 66.76
• LogP: 1.14180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates